Cas no 1261904-06-6 (2-(3-Fluoro-2-methylphenyl)nicotinic acid)
1261904-06-6 structure
Product Name:2-(3-Fluoro-2-methylphenyl)nicotinic acid
CAS No:1261904-06-6
MF:C13H10FNO2
MW:231.222406864166
CID:2762452
PubChem ID:53222831
Update Time:2025-04-21
2-(3-Fluoro-2-methylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1261904-06-6
- 2-(3-FLUORO-2-METHYLPHENYL)NICOTINIC ACID
- MFCD18317005
- 2-(3-Fluoro-2-methylphenyl)nicotinic acid, 95%
- DTXSID60687174
- 2-(3-Fluoro-2-methylphenyl)nicotinic acid
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- Inchi: 1S/C13H10FNO2/c1-8-9(4-2-6-11(8)14)12-10(13(16)17)5-3-7-15-12/h2-7H,1H3,(H,16,17)
- InChI Key: YNUPBTDYMNKXOO-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C2C(C(=O)O)=CC=CN=2)=C1C
Computed Properties
- Exact Mass: 231.06955672Da
- Monoisotopic Mass: 231.06955672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
2-(3-Fluoro-2-methylphenyl)nicotinic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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